12-chloro-3-[2-(3,4-dimethoxyphenyl)ethyl]-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one

Specification

• Molecular Formula: C25H26ClNO5
• Molecular Weight: 455.9 g/mol
• IUPAC Name: 12-chloro-3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4,7,8,9,10-hexahydroisochromeno[3,4-f][1,3]benzoxazin-6-one
• Standard InChI: InChI=1S/C25H26ClNO5/c1-29-21-8-7-15(11-22(21)30-2)9-10-27-13-19-23-18(12-20(26)24(19)31-14-27)16-5-3-4-6-17(16)25(28)32-23/h7-8,11-12H,3-6,9-10,13-14H2,1-2H3
• Standard InChI Key: NNSNYJFDQBIAGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2CC3=C4C(=CC(=C3OC2)Cl)C5=C(CCCC5)C(=O)O4)OC

Introduction

12-Chloro-3-[2-(3,4-dimethoxyphenyl)ethyl]-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one is a complex organic compound belonging to the benzochromeno derivatives class. It features a unique structural framework, including a benzene ring fused to a chromene and oxazine ring system, along with a chlorine atom and a 3,4-dimethoxyphenyl ethyl side chain. This compound is notable for its potential applications in medicinal chemistry and organic synthesis due to its intricate structure and diverse functional groups.

Synthesis and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The choice of solvents, temperature, and pressure are critical in optimizing the yield and purity of the final product. Continuous flow reactors can enhance the efficiency of synthesis in industrial settings.

Chemical Reactivity

This compound can participate in various chemical reactions, including oxidation and reduction. Common reagents used include potassium permanganate for oxidation and hydrogen gas with a palladium catalyst for reduction. Controlled temperatures and pH levels are crucial for achieving desired outcomes.

Biological Activity

The biological activity of 12-chloro-3-[2-(3,4-dimethoxyphenyl)ethyl]-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one is attributed to its ability to interact with biological targets. It can engage in π-π interactions with aromatic amino acids in proteins and form hydrogen bonds through the oxazine ring with polar residues. These interactions can modulate enzymatic activity and receptor binding, making it a candidate for further studies in pharmacology and biochemistry.

Applications and Future Research

This compound has potential applications in medicinal chemistry, particularly in the development of new therapeutic agents. Its unique structure and reactivity profile suggest utility in various organic synthesis applications. Further research is needed to fully explore its pharmacological properties and potential therapeutic effects.

Comparison with Similar Compounds

Similar compounds within the benzoxazine and chromene classes include 6-chloro-3-(4-chlorophenyl)-4-thioxo-2H-1,3-benzoxazine-2(3H)-one and 6-chloro-3-(4-methylphenyl)-2H-1,3-benzoxazine-2,4-(3H)-dithione. These compounds have different reactivity patterns and biological activities due to variations in their structural features.

Compound	Structure	Key Features
6-Chloro-3-(4-Chlorophenyl)-4-thioxo-2H-1,3-benzoxazine-2(3H)-one	Contains thioxo group	Used in similar biological contexts
6-Chloro-3-(4-Methylphenyl)-2H-1,3-benzoxazine-2,4-(3H)-dithione	Features dithione	Exhibits different reactivity patterns